Cas no 1606-87-7 (2-Propanol,1,1'-[2-butyne-1,4-diylbis(oxy)]bis-)

• Product Name: 2-Propanol,1,1'-[2-butyne-1,4-diylbis(oxy)]bis-
• CAS No: 1606-87-7
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• CID: 145027
• PubChem ID: 102655
• Update Time: 2025-04-19

2-Propanol,1,1'-[2-butyne-1,4-diylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1,1'-[2-butyne-1,4-diylbis(oxy)]bis-
• 1,1'-[but-2-yne-1,4-diylbis(oxy)]bispropan-2-ol
• 1,1'-(But-2-yne-1,4-diylbis(oxy))bispropan-2-ol
• 1,1'-[but-2-yne-1,4-diylbis(oxy)]dipropan-2-ol
• 2-Propanol, 1,1'-(2-butyne-1,4-diylbis(oxy))bis-
• 1,1'-[2-butyne-1,4-diylbis(oxy)]bis-2-propano
• NS00045907
• 1-[4-(2-hydroxypropoxy)but-2-ynoxy]propan-2-ol
• EINECS 216-527-6
• DTXSID50862711
• 1,1'-[But-2-yne-1,4-diylbis(oxy)]di(propan-2-ol)
• METHYL4-AMINOMETHYL-TETRAHYDRO-PYRAN-4-CARBOXYLATE
• BUTYNEDIOL PROPOXYLATE
• 1,1/'-[but-2-yne-1,4-diylbis(oxy)]bispropan-2-ol
• DTXSID70275985
• 1606-87-7
• JBTLOLAWFPERSC-UHFFFAOYSA-N
• 1,1'-[2-Butyne-1,4-diylbis(oxy)]bis[2-propanol]
• 216-527-6
• 2-Propanol, 1,1'-[2-butyne-1,4-diylbis(oxy)]bis-
• C37K9CXF9C

• Inchi： 1S/C10H18O4/c1-9(11)7-13-5-3-4-6-14-8-10(2)12/h9-12H,5-8H2,1-2H3
• InChI Key： JBTLOLAWFPERSC-UHFFFAOYSA-N
• SMILES： O(CC#CCOCC(C)O)CC(C)O

Computed Properties

• Exact Mass: 202.12054
• Monoisotopic Mass: 202.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9A^2
• XLogP3: -0.5

Experimental Properties

• Density: 1.09
• Boiling Point: 333.9°Cat760mmHg
• Flash Point: 155.7°C
• Refractive Index: 1.482
• PSA: 58.92